Cas no 7466-50-4 (Phenanthrene-3-carbaldehyde)
Phenanthrene-3-carbaldehyde structure
Product Name:Phenanthrene-3-carbaldehyde
Phenanthrene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene-3-carbaldehyde
- 3-Phenanthrenecarbaldehyde
- 3-Phenanthrenecarboxaldehyde
- 3-Formyl-phenanthren
- AC1L828S
- AG-L-24262
- ANW-67531
- CTK2H8566
- NSC402639
- Phenanthren-3-carbaldehyd
- Phenanthren-9-aldehyd
- phenanthrene-3-carboxaldehyde
- 3-phenanthrene
- 7466-50-4
- SCHEMBL5617799
- FT-0763904
- NSC-402639
- A850212
- AKOS015840864
- DTXSID00322991
- DB-022163
-
- Inchi: 1S/C15H10O/c16-10-11-5-6-13-8-7-12-3-1-2-4-14(12)15(13)9-11/h1-10H
- InChI Key: LHEOFIBQZSRTNC-UHFFFAOYSA-N
- SMILES: O=CC1=CC=C2C=CC3C=CC=CC=3C2=C1
Computed Properties
- Exact Mass: 206.0732
- Monoisotopic Mass: 206.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.80550
Phenanthrene-3-carbaldehyde Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
7466-50-4 (Phenanthrene-3-carbaldehyde) Related Products
- 3029-19-4(1-Pyrenecarboxaldehyde)
- 5060-65-1(NDC)
- 33738-48-6(4-methylnaphthalene-1-carbaldehyde)
- 642-31-9(anthracene-9-carbaldehyde)
- 66-77-3(naphthalene-1-carbaldehyde)
- 66-99-9(Naphthalene-2-carbaldehyde)
- 26842-00-2(Phenanthrene-2-carbaldehyde)
- 4707-71-5(9-Formylphenanthrene)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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